Methyl 3-bromo-6-cyano-2-fluorobenzoate
Overview
Description
Methyl 3-bromo-6-cyano-2-fluorobenzoate, or MBFCFB, is a small organic molecule with a wide range of applications in scientific research. It is a halogenated aromatic compound, and its properties make it a useful tool for studying a variety of biochemical and physiological processes.
Scientific Research Applications
Methyl 3-bromo-6-cyano-2-fluorobenzoate has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a variety of pharmaceuticals and agrochemicals. It has also been used in the synthesis of fluorescent dyes, which can be used to study the distribution of certain molecules in cells. Additionally, MBFCFB has been used in the synthesis of organoboron compounds, which can be used for the synthesis of biologically active compounds.
Mechanism of Action
Methyl 3-bromo-6-cyano-2-fluorobenzoate is known to act as an inhibitor of certain enzymes. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have a variety of effects on the body. Additionally, MBFCFB has been found to inhibit the enzyme phospholipase A2, which is involved in the breakdown of phospholipids. Inhibition of this enzyme can lead to increased levels of phospholipids, which can have a variety of effects on the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and promote wound healing. Additionally, it has been found to reduce oxidative stress and protect cells from oxidative damage. It has also been found to have anti-cancer effects, and has been used in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
Methyl 3-bromo-6-cyano-2-fluorobenzoate has a number of advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it can be synthesized using a variety of methods. Additionally, it has a wide range of applications in scientific research and can be used to study a variety of biochemical and physiological processes. However, there are some limitations to the use of MBFCFB in lab experiments. It is a halogenated compound and can produce toxic byproducts, so it should be handled with care. Additionally, it can react with other compounds, so it should be stored and handled separately from other compounds.
Future Directions
Methyl 3-bromo-6-cyano-2-fluorobenzoate has a wide range of potential future directions. It could be used in the development of new pharmaceuticals and agrochemicals. Additionally, it could be used in the development of new fluorescent dyes for use in biological research. It could also be used in the development of new organoboron compounds for use in the synthesis of biologically active compounds. Finally, it could be used in the development of new treatments for a variety of diseases, including cancer and other inflammatory conditions.
properties
IUPAC Name |
methyl 3-bromo-6-cyano-2-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFNO2/c1-14-9(13)7-5(4-12)2-3-6(10)8(7)11/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKUNNGRNSFLMMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1F)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile](/img/structure/B1413717.png)
![N-(4-Chloro-3-nitrophenyl)-N'-[2-methyl-3-(trifluoromethyl)phenyl]urea](/img/structure/B1413719.png)
![Methyl 2-[2-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-7-carboxylate](/img/structure/B1413720.png)
![Methyl 4-methyl-3-[(morpholin-4-ylcarbonothioyl)amino]thiophene-2-carboxylate](/img/structure/B1413723.png)
![5-Methyl-3-[4-(1,3-oxazol-5-yl)phenyl]-1,2,4-oxadiazole](/img/structure/B1413725.png)
![1-Methyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazine-7-sulfonic acid amide](/img/structure/B1413728.png)
